Cas no 1334103-38-6 (4-[4-(benzyloxy)phenyl]oxan-4-amine)

• Product Name: 4-[4-(benzyloxy)phenyl]oxan-4-amine
• CAS No: 1334103-38-6
• MF: C₁₈H₂₁NO₂
• MW: 283.36484503746
• CID: 5099454
• PubChem ID: 53626297
• Update Time: 2025-11-01

4-[4-(benzyloxy)phenyl]oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine, tetrahydro-4-[4-(phenylmethoxy)phenyl]-
• 4-[4-(benzyloxy)phenyl]oxan-4-amine

• Inchi： 1S/C18H21NO2/c19-18(10-12-20-13-11-18)16-6-8-17(9-7-16)21-14-15-4-2-1-3-5-15/h1-9H,10-14,19H2
• InChI Key： LAUWCWSXZMUNOW-UHFFFAOYSA-N
• SMILES： C1OCCC(C2=CC=C(OCC3=CC=CC=C3)C=C2)(N)C1

Additional information on 4-[4-(benzyloxy)phenyl]oxan-4-amine

4-[4-(Benzyloxy)phenyl]oxan-4-amine: A Comprehensive Overview

The compound 4-[4-(benzyloxy)phenyl]oxan-4-amine, with the CAS number 1334103-38-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzyloxy group attached to a phenyl ring, further connected to an oxazolidinone moiety. The molecule's structure and properties make it a valuable compound for various applications, particularly in drug discovery and advanced materials development.

Recent studies have highlighted the potential of 4-[4-(benzyloxy)phenyl]oxan-4-amine as a precursor for the synthesis of bioactive compounds. Its structural features, including the benzyloxy group and the oxazolidinone ring, provide a versatile platform for chemical modifications. Researchers have explored its ability to act as a building block for constructing complex molecules with therapeutic potential. For instance, modifications to the benzyloxy group have led to the development of compounds with enhanced bioavailability and selectivity towards specific biological targets.

In terms of chemical synthesis, 4-[4-(benzyloxy)phenyl]oxan-4-amine can be synthesized via various routes, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the desired purity and scalability of the process. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of transition metal catalysts has significantly improved the yield and selectivity of key intermediates in its production.

The physical properties of 4-[4-(benzyloxy)phenyl]oxan-4-amine are also noteworthy. It exhibits good solubility in polar solvents due to its amine functionality, which makes it suitable for various solution-based applications. Additionally, its thermal stability has been studied extensively, revealing that it can withstand moderate heating without decomposition. These properties make it an attractive candidate for use in high-throughput screening assays and other laboratory techniques.

One of the most promising areas of research involving 4-[4-(benzyloxy)phenyl]oxan-4-amine is its application in drug design. The molecule's ability to form hydrogen bonds and its rigid structure make it an ideal candidate for targeting specific protein-protein interaction sites. Recent studies have demonstrated that derivatives of this compound can modulate key signaling pathways involved in diseases such as cancer and neurodegenerative disorders. For example, certain derivatives have shown potent inhibitory activity against enzymes like kinases and proteases, which are critical for disease progression.

Beyond pharmacological applications, 4-[4-(benzyloxy)phenyl]oxan-4-amine has also found utility in materials science. Its unique combination of functional groups allows it to serve as a linker or cross-linking agent in polymer synthesis. Researchers have explored its use in creating stimuli-responsive materials that can respond to external stimuli such as temperature or pH changes. These materials hold potential applications in drug delivery systems and sensors.

In conclusion, 4-[4-(benzyloxy)phenyl]oxan-4-amine is a versatile compound with a wide range of applications across multiple disciplines. Its structural features, chemical properties, and synthetic accessibility make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.